3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one

• IUPAC Name: 3-(dimethylamino)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C10H11NO2/c1-11(2)9-7-5-3-4-6-8(7)10(12)13-9/h3-6,9H,1-2H3
• InChI Key: ZCYZMPBYRCSPPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1C2=CC=CC=C2C(=O)O1
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol

Description

3-(Dimethylamino)-1,3-dihydro-2-benzofuran-1-one (abbreviated as DMADBF) is a heterocyclic organic compound that is widely used in laboratory experiments due to its versatile properties. It is a colorless crystalline solid with a molar mass of 178.21 g/mol and is soluble in water, ethanol, and other organic solvents. DMADBF is a highly reactive compound, and is used in a range of synthetic organic chemistry processes, such as the production of pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one is widely used in scientific research due to its versatile properties. It has been used in the synthesis of a range of compounds, such as pharmaceuticals, agrochemicals, and other compounds. It is also used in the synthesis of polymers, as well as in the production of biodegradable polymers. In addition, this compound is used in the synthesis of polysaccharides, which are used in the production of food additives and pharmaceuticals.

Mechanism of Action

3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one is a highly reactive compound, and its mechanism of action is based on the formation of covalent bonds between the dimethylamino group and the benzofuran moiety. The formation of these covalent bonds results in the formation of a stable complex, which can then be used as a starting material for a range of synthetic organic chemistry processes.
Biochemical and Physiological Effects
This compound is a highly reactive compound, and its biochemical and physiological effects are not yet fully understood. However, it is known to be an effective catalyst for the synthesis of a range of compounds, including pharmaceuticals and agrochemicals. In addition, this compound has been shown to be an effective inhibitor of certain enzymes, such as those involved in the metabolism of carbohydrates.

Advantages and Limitations for Lab Experiments

3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one is a highly reactive compound, and its advantages and limitations for laboratory experiments are dependent on the specific application. In general, this compound is a cost-effective and versatile compound, and it has been used in a range of synthetic organic chemistry processes. However, due to its highly reactive nature, this compound can be hazardous if not handled properly.

Future Directions

For the use of 3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one in laboratory experiments include the synthesis of more complex compounds, such as pharmaceuticals and agrochemicals. In addition, this compound could be used in the synthesis of polymers, as well as in the production of biodegradable polymers. Finally, this compound could be used in the synthesis of polysaccharides, which are used in the production of food additives and pharmaceuticals.

Synthesis Methods

3-(dimethylamino)-1,3-dihydro-2-benzofuran-1-one is synthesized by a two-step process, which involves the reaction of dimethylamine with an alkynyl benzofuran. In the first step, dimethylamine is reacted with an alkynyl benzofuran in a solvent such as dichloromethane in the presence of an acid catalyst. This reaction results in the formation of a dimethylamino benzofuran, which is then reacted with a base such as sodium hydroxide in the presence of a solvent such as dichloromethane. This reaction results in the formation of this compound.